![molecular formula C17H26ClN3O B3981238 4-{[1-(2-chlorophenyl)piperidin-4-yl]amino}-N,N-dimethylbutanamide](/img/structure/B3981238.png)
4-{[1-(2-chlorophenyl)piperidin-4-yl]amino}-N,N-dimethylbutanamide
Overview
Description
4-{[1-(2-chlorophenyl)piperidin-4-yl]amino}-N,N-dimethylbutanamide is a chemical compound that is commonly known as CDMB. It is a potent and selective inhibitor of the dopamine transporter (DAT) and has been extensively studied for its potential use in treating various neurological disorders.
Mechanism of Action
CDMB works by inhibiting the reuptake of dopamine by the 4-{[1-(2-chlorophenyl)piperidin-4-yl]amino}-N,N-dimethylbutanamide. This results in increased levels of dopamine in the synaptic cleft, which leads to enhanced neurotransmission. The increased dopamine levels are responsible for the therapeutic effects of CDMB.
Biochemical and Physiological Effects
CDMB has been shown to have various biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, which leads to enhanced neurotransmission. This, in turn, leads to improved cognitive function, motor function, and mood. CDMB has also been shown to have neuroprotective effects, which may be beneficial in treating various neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of CDMB is its selectivity for the 4-{[1-(2-chlorophenyl)piperidin-4-yl]amino}-N,N-dimethylbutanamide. This makes it an ideal tool for studying the role of dopamine in various neurological disorders. However, one of the limitations of CDMB is its relatively short half-life, which may limit its use in long-term studies.
Future Directions
There are several future directions for research on CDMB. One area of research is the development of more potent and selective inhibitors of the 4-{[1-(2-chlorophenyl)piperidin-4-yl]amino}-N,N-dimethylbutanamide. Another area of research is the development of novel therapeutic agents for the treatment of various neurological disorders. Additionally, research is needed to better understand the mechanisms of action of CDMB and its potential side effects.
Conclusion
In conclusion, CDMB is a potent and selective inhibitor of the this compound that has been extensively studied for its potential use in treating various neurological disorders. It works by increasing dopamine levels in the brain, which leads to enhanced neurotransmission. While there are limitations to its use, CDMB has many advantages for lab experiments and has the potential to lead to the development of novel therapeutic agents. Further research is needed to fully understand its mechanisms of action and potential side effects.
Scientific Research Applications
CDMB has been extensively studied for its potential use in treating various neurological disorders, including Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and drug addiction. It has been shown to increase dopamine levels in the brain, which is responsible for its therapeutic effects.
properties
IUPAC Name |
4-[[1-(2-chlorophenyl)piperidin-4-yl]amino]-N,N-dimethylbutanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26ClN3O/c1-20(2)17(22)8-5-11-19-14-9-12-21(13-10-14)16-7-4-3-6-15(16)18/h3-4,6-7,14,19H,5,8-13H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQSXFDJHRFLJLG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CCCNC1CCN(CC1)C2=CC=CC=C2Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.